Polyhydroxybutyrate
Overview
Description
Polyhydroxybutyrate (PHB) is a biocompatible and non-toxic polymer that is biosynthesized and accumulated by a number of specialized bacterial strains . It is a microbial bioprocessed polyester belonging to the polyhydroxyalkanoate (PHA) family . PHB is a sustainable polymer that is a promising candidate for replacing petroleum-based plastics in food packaging .
Synthesis Analysis
PHB is produced by these prokaryotes when carbon sources are freely available but other nutrients are limited . There are three main routes of synthesizing PHB materials outlined by Vroman et al., the first approach being through ring opening polymerization (ROP) of β-butyrolactone (BL) .
Chemical Reactions Analysis
FTIR analysis is a widely used analytical technique, providing information about the molecular structure of samples and the determination of the purification level . In recent years it has also been used for the investigation of the crystallization of PHA materials .
Physical And Chemical Properties Analysis
This review examines the chemical, mechanical, thermal, and crystalline characteristics of PHB, as well as various fermentation processing factors which influence the properties of PHB materials . Crystallinity is one of the key characteristics where changes can be detected when PHB is produced from different bacterial strains .
Scientific Research Applications
Bioplastics Production
PHB is a biopolymer formed by some microbes in response to excess carbon sources or essential nutrient depletion . It’s entirely biodegradable into CO2 and H2O under aerobic and anaerobic conditions . The use of these renewable natural polymers for the production of bioplastics offers a better alternative to synthetic petroplastics .
Medicine
PHB has several applications in the field of medicine due to its biocompatibility and non-toxic nature . It can be used in the production of medical implants and devices.
Food Packaging
PHB is also used in the food packaging industry. It’s a safe and non-toxic material that can be used to create various types of food packaging materials .
Antimicrobial Activity
Stabilized silver nanoparticles have been incorporated into PHBV (a copolymer of PHB) to result in a nanocomposite with reduced oxygen permeability compared to neat PHBV. The produced films had a prolonged—up to 7 months—antimicrobial activity against the prominent foodborne pathogens, Salmonella enterica and Listeria monocytogenes .
Environmental Conservation
PHB is entirely biodegradable, making it an environmentally friendly alternative to traditional plastics. It can be extensively decomposed by microbes to produce carbon dioxide and water .
Energy Storage
PHB is developed as insoluble inclusions in the cells of a wide range of bacteria that serve as energy granules . This has drawn the interest of researchers in recent years .
Mechanism of Action
Safety and Hazards
Future Directions
Future developments present a promising set of technologies to achieve PHBs with properties equating with and surpassing corresponding petroleum counterparts while fulfilling circularity requirements . The development of bioplastic materials is highlighted as imperative to the solutions to our global environment challenges and to the restoration of the wellbeing of our planet .
properties
| { "Design of the Synthesis Pathway": "Polyhydroxybutyrate can be synthesized through bacterial fermentation or chemical synthesis. The chemical synthesis pathway involves the polymerization of 3-hydroxybutyrate monomers.", "Starting Materials": [ "3-hydroxybutyrate", "Catalyst", "Solvent" ], "Reaction": [ "Dissolve 3-hydroxybutyrate in a suitable solvent", "Add a catalyst to the solution", "Heat the solution to initiate polymerization", "Continue heating and stirring until the desired molecular weight is achieved", "Precipitate the polymer from the solution using a non-solvent", "Wash and dry the polymer to obtain polyhydroxybutyrate" ] } | |
CAS RN |
26744-04-7 |
Product Name |
Polyhydroxybutyrate |
Molecular Formula |
C12H20O7 |
Appearance |
Powder |
Origin of Product |
United States |
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